Cas no 1392517-50-8 (3-Bromoisoxazole-5-carboxylic acid tert-butyl ester)

• Product Name: 3-Bromoisoxazole-5-carboxylic acid tert-butyl ester
• CAS No: 1392517-50-8
• MF: C₈H₁₀BrNO₃
• MW: 248.07390165329
• CID: 2912379
• PubChem ID: 68157068
• Update Time: 2025-04-21

3-Bromoisoxazole-5-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Bromoisoxazole-5-carboxylic acid tert-butyl ester
• GGSNWXAZPJCXIH-UHFFFAOYSA-N
• SCHEMBL11900628
• 1392517-50-8
• tert-Butyl 3-bromoisoxazole-5-carboxylate
• SY338620

• Inchi： 1S/C8H10BrNO3/c1-8(2,3)12-7(11)5-4-6(9)10-13-5/h4H,1-3H3
• InChI Key： GGSNWXAZPJCXIH-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OC(C)(C)C)ON=1

Computed Properties

• Exact Mass: 246.98400
• Monoisotopic Mass: 246.98441Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.33000
• LogP: 2.39240